Cas no 1805080-81-2 (3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol)

• Product Name: 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol
• CAS No: 1805080-81-2
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4872329
• Update Time: 2025-05-21

3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol

• Inchi： 1S/C8H8ClF2NO2/c1-14-8-6(9)5(7(10)11)2-4(3-13)12-8/h2,7,13H,3H2,1H3
• InChI Key： DDGAULHEUVTNQS-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(CO)C=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol

3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol (CAS No. 1805080-81-2)

3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol is a highly specialized organic compound with the CAS registry number 1805080-81-2. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at position 3, a difluoromethyl group at position 4, a methoxy group at position 2, and a hydroxymethyl group at position 6. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. Such innovations highlight the growing emphasis on sustainable practices in chemical manufacturing.

One of the most promising applications of 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol lies in its potential as a precursor for advanced pharmaceutical compounds. The presence of the hydroxymethyl group at position 6 makes it an ideal candidate for further functionalization, such as the introduction of bioisosteric groups or the formation of bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a valuable lead compound in drug discovery.

In addition to its pharmaceutical applications, 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol has shown potential in agricultural chemistry. Its ability to act as a precursor for agrochemicals with improved efficacy and reduced environmental impact has been explored in several research studies. For example, researchers have investigated its role in the synthesis of novel herbicides and fungicides that target specific metabolic pathways in pests and pathogens.

The physical properties of 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol are also noteworthy. It has a melting point of approximately 150°C and a boiling point around 350°C, making it suitable for various thermal processing techniques. Its solubility in common organic solvents such as dichloromethane and acetonitrile facilitates its use in solution-phase reactions. Furthermore, its stability under physiological conditions makes it an attractive candidate for biomedical applications.

Recent research has also focused on understanding the environmental fate and toxicity of 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol. Studies conducted under simulated environmental conditions have shown that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic systems. This finding is particularly important for assessing its ecological impact and ensuring its safe use in industrial and agricultural settings.

In conclusion, 3-Chloro-4-(difluoromethyl)-2-methoxypyridine-6-methanol (CAS No. 1805080-81-2) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make meaningful contributions to both scientific innovation and industrial progress.